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Compound of Interest

Compound Name: Quinoline-2-carbonitrile

Cat. No.: B074147

Quinoline-2-carbonitrile: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties,
synthesis, and biological significance of quinoline-2-carbonitrile. It is designed to be a
valuable resource for researchers and professionals in the fields of medicinal chemistry,
chemical biology, and drug development.

Chemical Structure and Properties

Quinoline-2-carbonitrile, also known as 2-cyanoquinoline or quinaldonitrile, is a heterocyclic
aromatic compound. Its structure consists of a quinoline ring system with a nitrile group
substituted at the 2-position.

Chemical Structure:
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Figure 1. 2D and 3D structures of Quinoline-2-carbonitrile.

Table 1: Chemical Identifiers and Physical Properties

Property Value

IUPAC Name quinoline-2-carbonitrile[1]

Synonyms 2-Cyanoquinoline, Quinaldonitrile

CAS Number 1436-43-7[1]

Molecular Formula C1oHeN2[1]

Molecular Weight 154.17 g/mol [1]

Appearance White to cream or yellow crystals or powder
Melting Point 93-96 °C[2]

Boiling Point 160 °C at 23 mmHg|[2]

Solubility Insoluble in water[1]

InChl Key WDXARTMCIRVMAE-UHFFFAOYSA-N[2]
SMILES N#CC1=CC=C2C=CC=CC2=N1[1]
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Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of
quinoline-2-carbonitrile.

Table 2: Spectroscopic Data

Technique Key Peaks and Observations

Spectra available, detailed assignments pending
IH NMR
further search.

Spectra available, detailed assignments pending
13C NMR
further search.

Spectra of quinoline and its derivatives show
FT-IR characteristic peaks for C-H, C=C, and C=N
stretching and bending vibrations.[3][4]

Mass Spectrometry Molecular ion peak (M+) at m/z = 154.

Synthesis of Quinoline-2-carbonitrile

Quinoline-2-carbonitrile can be synthesized through several methods, with the Reissert and
Sandmeyer reactions being the most prominent.

Reissert Reaction

The Reissert reaction provides a versatile method for the synthesis of 2-substituted quinolines.
[5] It involves the reaction of quinoline with an acyl chloride and a cyanide source.
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Hydrolysis

Step 1: Formation of Reissert Compound

Cyanide Source
(e.g., KCN, TMSCN)

Step 2: Hydrolysis

; Reissert Compound Hydrolysis - o
Acyl Chloride (1-acyl-2-cyano-1,2-dihydroguinoline) Quinoline-2-carbonitrile
+ Acyl Chloride A
+ Cyanide Source
Quinoline

Click to download full resolution via product page
Figure 2. Generalized workflow for the Reissert reaction.
Experimental Protocol (Generalized Reissert Reaction):

» Formation of the Reissert Compound: To a solution of quinoline in a suitable solvent (e.qg.,
dichloromethane), add an acyl chloride (e.g., benzoyl chloride) and a cyanide source (e.g.,
potassium cyanide in a two-phase system or trimethylsilyl cyanide).[6] The reaction is
typically stirred at room temperature.

 [solation of the Reissert Compound: After the reaction is complete, the Reissert compound is
isolated through extraction and purification.

e Hydrolysis: The isolated Reissert compound is then hydrolyzed, often using acidic or basic
conditions, to yield quinoline-2-carbonitrile.

Sandmeyer Reaction

The Sandmeyer reaction is a well-established method for converting an aryl amine to an aryl
nitrile.[7] In the context of quinoline-2-carbonitrile synthesis, this would typically involve the
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diazotization of 2-aminoquinoline followed by reaction with a cyanide salt, often in the presence
of a copper(l) catalyst.

Step 1: Diazotization Step 2: Cyanation

+ NaNOz, H* . i )
= Quinoline-2-diazonium Salt + CUCN/KCN

A

2-Aminoquinoline Quinoline-2-carbonitrile

Quinoline-2-carbonitrile
Derivatives

Inhibits inhibits Inhibits

HDACs Tubulin Polymerization Src Kinase

v

Downstream Signaling
(e.g., Ras/Raf/MEK, PI3K/Akt/mTOR)

Altered Gene Expression Microtubule Disruption

Cell CycCle Arrest g ittt

ADODTOSIS | ittt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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